Cas no 3949-36-8 (3-acetyl-2H-chromen-2-one)

3-acetyl-2H-chromen-2-one structure

Product Name:3-acetyl-2H-chromen-2-one

CAS No:3949-36-8

MF:C₁₁H₈O₃

MW:188.179423332214

MDL:MFCD00006853

CID:84892

PubChem ID:87560866

Update Time:2025-04-18

3-acetyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

- 3-Acetylcoumarin
- 3-acetyl-2H-chromen-2-one
- 3-acetylchromen-2-one
- ACETYLCOUMARIN, 3-(RG) PrintBack
- 8-ACETYL DIMETHOXYCOUMARIN
- 3-Acetylbenzopyran-2-one
- NSC 31678
- Coumarin, 3-acetyl-
- 2H-1-Benzopyran-2-one, 3-acetyl-
- 3-acetyl-1-benzopyran-2-one
- ID71XJ0D40
- CSPIFKKOBWYOEX-UHFFFAOYSA-N
- 3-acetyl-2H-1-benzopyran-2-one
- NSC31678
- 3-acetyl-2-oxochromene
- 3-Acetylcoumarine
- 3-acetyl coumarin
- PubChem8664
- Prestwick1_000891
- Prestwick0_000891
- Maybridge1_000885
- Prestwick2_000891
- Prestwick3_000891
- MFCD00006853
- NS00030585
- BSPBio_000702
- BPBio1_000774
- 1ST164480
- CAS-3949-36-8
- 3949-36-8
- SCHEMBL181862
- DTXSID10192627
- AMY202003292
- NCGC00016644-01
- HMS2097D04
- NCGC00016644-02
- CHEBI:95250
- AKOS001083007
- CHEMBL149463
- EU-0067526
- Z56346915
- AI3-61648
- MLS002154052
- HMS544A05
- CHEBI:137384
- HMS1570D04
- 2H-1-Benzopyran-2-one,3-acetyl-
- BDBM50353724
- PD045713
- FT-0614886
- NCI60_002723
- SPBio_002911
- A2200
- HMS3059M24
- CCG-214663
- AB00513949
- J-511498
- InChI=1/C11H8O3/c1-7(12)9-6-8-4-2-3-5-10(8)14-11(9)13/h2-6H,1H
- NSC-31678
- BRD-K26954192-001-06-8
- 3-Acetylcoumarin, 96%
- NCGC00179470-01
- EINECS 223-541-6
- CS-0149257
- D78193
- BTB 03234
- 3-Acetyl-2H-chromen-2-one #
- A824571
- F0150-0014
- BRD-K26954192-001-03-5
- Q27167088
- UNII-ID71XJ0D40
- PS-9795
- SY048422
- AE-641/00804058
- SMR000054344
- BBL008903
- HY-138554
- STK257028
- DB-022157
- MDL： MFCD00006853
- Inchi： 1S/C11H8O3/c1-7(12)9-6-8-4-2-3-5-10(8)14-11(9)13/h2-6H,1H3
- InChI Key： CSPIFKKOBWYOEX-UHFFFAOYSA-N
- SMILES： O1C(C(C(C)=O)=CC2C=CC=CC1=2)=O
- BRN： 143498

Computed Properties

Exact Mass: 188.04700
Monoisotopic Mass: 188.047
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 304
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.8
Topological Polar Surface Area: 43.4

Experimental Properties

Color/Form: Powder
Density: 1.285±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 121.0 to 125.0 deg-C
Boiling Point: 263.17°C (rough estimate)
Flash Point: 179°C
Refractive Index: 1.4260 (estimate)
Solubility: Slightly soluble (1.3 g/l) (25 º C),
PSA: 47.28000
LogP: 1.99560
λmax: 302(EtOH)(lit.)

3-acetyl-2H-chromen-2-one Security Information

Hazard Statement： Irritant
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S24/25
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S24/25

3-acetyl-2H-chromen-2-one Customs Data

HS CODE：2932209090
Customs Data：

China Customs Code:
2932209090

Overview:

2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-acetyl-2H-chromen-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP80630-5mg	3-Acetylcoumarin	3949-36-8	99.0%	5mg	¥200	2023-09-19
Alichem	A449042105-100g	3-Acetyl-2H-chromen-2-one	3949-36-8	97%	100g	$400.67	2023-09-02
Chemenu	CM285980-100g	3-Acetyl-2H-chromen-2-one	3949-36-8	97%	100g	$364	2021-06-17
Chemenu	CM285980-25g	3-Acetyl-2H-chromen-2-one	3949-36-8	97%	25g	$***	2023-03-30
Chemenu	CM285980-100g	3-Acetyl-2H-chromen-2-one	3949-36-8	97%	100g	$***	2023-03-30
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB27385-1g	3-acetyl-2H-chromen-2-one	3949-36-8	97%	1g	¥70	2023-09-15
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB27385-5g	3-acetyl-2H-chromen-2-one	3949-36-8	97%	5g	¥217	2023-09-15
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB27385-25g	3-acetyl-2H-chromen-2-one	3949-36-8	97%	25g	¥813	2023-09-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	A2200-5G	3-Acetylcoumarin	3949-36-8	>98.0%(GC)	5g	¥110.00	2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	A2200-25G	3-Acetylcoumarin	3949-36-8	>98.0%(GC)	25g	¥480.00	2024-04-16

3-acetyl-2H-chromen-2-one Related Literature

1. PEG-600 mediated one-pot reaction of 3-acetyl-2H-chromen-2-one with heterylthiols and phenylthioureas using tetrabutylammonium tribromide as an efficient green reagent

Devulapally Srikrishna,Pramod Kumar Dubey New J. Chem. 2017 41 5168
2. 3-(5-(Benzylideneamino)thiazol-3-yl)-2H-chromen-2-ones: a new class of alkaline phosphatase and ecto-5′-nucleotidase inhibitors

Aamer Saeed,Syeda Abida Ejaz,Muddasar Shehzad,Sidra Hassan,Mariya al-Rashida,Joanna Lecka,Jean Sévigny,Jamshed Iqbal RSC Adv. 2016 6 21026
3. Facile and expedient access to bis-coumarin–iminothiazole hybrids by molecular hybridization approach: synthesis, molecular modelling and assessment of alkaline phosphatase inhibition, anticancer and antileishmanial potential

Aliya Ibrar,Sumera Zaib,Imtiaz Khan,Farukh Jabeen,Jamshed Iqbal,Aamer Saeed RSC Adv. 2015 5 89919
4. Cyclometallated ruthenium(ii) complexes with 3-acetyl-2[H]-chromene-2-one derived CNS chelating ligand systems: synthesis, X-ray characterization and biological evaluation

G. Kalaiarasi,S. Rex Jeya Rajkumar,S. Dharani,Frank R. Fronczek,M. S. A. Muthukumar Nadar,R. Prabhakaran New J. Chem. 2018 42 336
5. 1,3,4-Trisubstituted pyrazole bearing a 4-(chromen-2-one) thiazole: synthesis, characterization and its biological studies

N. Harikrishna,Arun M. Isloor,K. Ananda,Abdulrahman Obaid,Hoong-Kun Fun RSC Adv. 2015 5 43648

Related Categories

3949-36-8 (3-acetyl-2H-chromen-2-one) Related Products

Recommended suppliers

Changzhou Guanjia Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shandong Jing Kun Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Cas no 3949-36-8 (3-acetyl-2H-chromen-2-one)

3-acetyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-acetyl-2H-chromen-2-one Security Information

3-acetyl-2H-chromen-2-one Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-acetyl-2H-chromen-2-one Pricemore >>

3-acetyl-2H-chromen-2-one Related Literature

Related Categories

3949-36-8 (3-acetyl-2H-chromen-2-one) Related Products